Cas no 139220-25-0 (Schrock's catalyst)

• Product Name: Schrock's catalyst
• CAS No: 139220-25-0
• MF: C₃₀H₃₇F₁₂MoNO₂
• MW: 767.541133642197
• MDL: MFCD00269857
• CID: 902690
• PubChem ID: 10996321
• Update Time: 2025-10-20

Schrock's catalyst Chemical and Physical Properties

Names and Identifiers

• 2,6-Diisopropylphenylimido neophylidenemolybdenum(VI) bis(hexafluoro-t-butoxide)
• [2,6-di(propan-2-yl)phenyl]imino-(2-methyl-2-phenylpropylidene)molybdenum,1,1,1,3,3,3-hexafluoro-2-methylpropan-2-ol
• 2,6-DIISOPROPYLPHENYLIMIDONEOPHYLIDENE MOLYBDENUM (VI) BIS(HEXAFLUORO-T-BUTOXIDE) SCHROCK'S CATALYST
• {(2-methyl-2-phenyl-propylidene)((2,6-diisopropylphenyl)imido)molybdenum(VI)bis(hexafluoro-tert-butoxide)}
• 2,6-Diisopropylphenylimidoneophylidene molybdenum(VI) bis(hexafluoro-t-butoxide) ?SCHROCK'S CATALYST
• 2,6-Diisopropylphenylimidoneophylidene molybdenum(VI) bis(hexafluoro-t-butoxide) SCHROCK&#039
• Mo(N(2,6-iPrC6H3))(CHCMe2Ph)(OCMe(CF3)2)2
• Mo(N-2,6-iPr2C6H3)(CHCMe2Ph)(OCMe(CF3)2)2
• S CATALYST
• SCHROCK'S CATALYST
• 2,6-Diisopropylphenylimidoneophylidenemolybdenum(VI) bis(hexafluoro-tert-butoxide)
• [2,6-Bis(1-methylethyl)benzenaminato(2-)]bis(1,1,1,3,3,3-hexafluoro-2-methyl-2-propanolato-κO)(2-methyl-2-phenylpropylidene)-
• 139220-25-0
• 2,6-Diisopropylphenylimidoneophylidene molybdenum(VI) bis(hexafluoro-t-butoxide)
• N-(2,6-diisopropylphenyl)-1,1-bis((1,1,1,3,3,3-hexafluoro-2-methylpropan-2-yl)oxy)-1-(2-methyl-2-phenylpropylidene)molybdenumimine
• 2,6-Diisopropylphenylimidoneophylidene molybdenum(VI) bis(hexafluoro-t-butoxide) SCHROCK'S CATALYST
• CS-0111802
• schrock-catalyst
• [2,6-di(propan-2-yl)phenyl]imino-(2-methyl-2-phenylpropylidene)molybdenum;1,1,1,3,3,3-hexafluoro-2-methylpropan-2-ol
• 2,6-Diisopropylphenylimido neophylidenemolybdenum(VI) bis(hexafluoro-t-butoxide), paraffin pellet
• SCHEMBL1634829
• Schrock's catalyst

• MDL： MFCD00269857
• Inchi： 1S/C12H17N.C10H12.2C4H4F6O.Mo/c1-8(2)10-6-5-7-11(9(3)4)12(10)13;1-10(2,3)9-7-5-4-6-8-9;2*1-2(11,3(5,6)7)4(8,9)10;/h5-9H,1-4H3;1,4-8H,2-3H3;2*11H,1H3;
• InChI Key： SKVDWEMQFYIDCB-UHFFFAOYSA-N
• SMILES： [Mo](=CC(C)(C)C1C=CC=CC=1)=NC1C(=CC=CC=1C(C)C)C(C)C.FC(C(C)(C(F)(F)F)O)(F)F.FC(C(C)(C(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 767.15300
• Monoisotopic Mass: 769.168671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.7

Experimental Properties

• Color/Form: Not determined
• PSA: 30.82000
• LogP: 11.31470
• Solubility: Not determined
• Sensitiveness: air sensitive, moisture sensitive, store cold

Schrock's catalyst Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Schrock's catalyst

Recent Advances in Schrock's Catalyst (139220-25-0) and Its Applications in Chemical Biology and Pharmaceutical Research

Schrock's catalyst, a well-known molybdenum-based complex (CAS: 139220-25-0), has been a cornerstone in olefin metathesis reactions, particularly in the synthesis of complex organic molecules. Recent studies have highlighted its versatility in pharmaceutical and chemical biology applications, including the synthesis of bioactive compounds, polymers, and advanced materials. This research brief consolidates the latest findings and advancements related to Schrock's catalyst, focusing on its mechanistic insights, catalytic efficiency, and emerging applications in drug discovery and development.

One of the most significant breakthroughs in the past year involves the optimization of Schrock's catalyst for asymmetric metathesis reactions. Researchers have reported improved enantioselectivity and yield in the synthesis of chiral intermediates, which are critical for the production of enantiopure pharmaceuticals. For instance, a study published in Journal of the American Chemical Society demonstrated the catalyst's efficacy in the stereoselective synthesis of cyclic olefins, a key step in the development of novel antiviral agents. The study attributed the success to subtle modifications in the catalyst's ligand environment, enhancing its stability and reactivity under mild conditions.

Another notable development is the application of Schrock's catalyst in polymer chemistry. Recent work has explored its use in ring-opening metathesis polymerization (ROMP) to produce functionalized polymers with tailored properties. These polymers have shown promise in drug delivery systems, where controlled release and biocompatibility are paramount. A 2023 study in Nature Chemistry detailed the synthesis of a new class of biodegradable polymers using Schrock's catalyst, which exhibited superior performance in targeted cancer therapy. The researchers emphasized the catalyst's role in achieving precise control over polymer architecture, enabling the fine-tuning of drug release kinetics.

In addition to synthetic applications, Schrock's catalyst has been investigated for its potential in biocatalysis. A recent preprint on ChemRxiv described the integration of the catalyst with enzyme-mediated reactions, creating hybrid systems that combine the strengths of chemical and biological catalysis. This approach has opened new avenues for the sustainable production of high-value compounds, such as natural product derivatives and peptide-based therapeutics. The study reported a 30% increase in yield compared to traditional methods, underscoring the catalyst's compatibility with biological systems.

Despite these advancements, challenges remain in the large-scale deployment of Schrock's catalyst. Issues such as catalyst deactivation, sensitivity to air and moisture, and high production costs have been highlighted in recent reviews. However, ongoing research aims to address these limitations through the development of more robust and cost-effective variants. For example, a collaborative effort between academic and industrial researchers has led to the discovery of a new generation of Schrock-type catalysts with improved stability and recyclability, as reported in ACS Catalysis.

In conclusion, Schrock's catalyst (139220-25-0) continues to be a pivotal tool in chemical biology and pharmaceutical research, with recent studies expanding its utility in asymmetric synthesis, polymer chemistry, and biocatalysis. The catalyst's ability to facilitate complex transformations under mild conditions makes it indispensable for modern drug discovery and material science. Future research is expected to focus on overcoming current limitations and exploring novel applications, further solidifying its role in advancing the field.